Cas no 1240603-01-3 (4-Bromo-oxazole-2-carbonitrile)

• Product Name: 4-Bromo-oxazole-2-carbonitrile
• CAS No: 1240603-01-3
• MF: C₄HBrN₂O
• MW: 172.967539548874
• CID: 6620966
• PubChem ID: 68563494
• Update Time: 2023-12-05

4-Bromo-oxazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-oxazole-2-carbonitrile
• SCHEMBL3243034
• 4-Bromooxazole-2-carbonitrile
• 1240603-01-3

• Inchi： 1S/C4HBrN2O/c5-3-2-8-4(1-6)7-3/h2H
• InChI Key： FUWPVOHTWNRXAL-UHFFFAOYSA-N
• SMILES： BrC1=COC(C#N)=N1

Computed Properties

• Exact Mass: 171.92723g/mol
• Monoisotopic Mass: 171.92723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų